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Introduction
Fumagillin B is a potent anti-angiogenic agent that has garnered significant interest in cancer

research and other fields where inhibition of new blood vessel formation is a therapeutic goal.

[1][2] Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical

process in tumor growth and metastasis.[1] Human Umbilical Vein Endothelial Cells (HUVECs)

are a widely used in vitro model to study angiogenesis. The HUVEC tube formation assay, in

particular, allows for the quantitative assessment of the ability of endothelial cells to form

capillary-like structures, mimicking a key step in angiogenesis.

Fumagillin B exerts its anti-angiogenic effects through the irreversible inhibition of Methionine

Aminopeptidase 2 (MetAP2), a metalloprotease crucial for the post-translational processing of

certain proteins in endothelial cells.[1][3] This inhibition leads to the arrest of the cell cycle in

the G1 phase, thereby preventing the proliferation and migration of endothelial cells necessary

for tube formation.[4] Specifically, the inhibition of MetAP2 by Fumagillin B leads to the

activation of the p53 tumor suppressor pathway, resulting in an upregulation of the cyclin-

dependent kinase inhibitor p21, which in turn halts cell cycle progression.[5][6]

These application notes provide a detailed protocol for utilizing Fumagillin B in a HUVEC tube

formation assay to assess its anti-angiogenic properties.
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Data Presentation
The following table summarizes the quantitative effects of a Fumagillin B derivative (BL6),

which acts as a MetAP2 inhibitor, on HUVEC tube formation. The data demonstrates a dose-

dependent inhibition of tube length, a key parameter in assessing angiogenesis in vitro.[7]

Treatment
Group

Concentration
(µM)

Average Tube
Length (µm)

Standard
Deviation (µm)

Percentage
Inhibition (%)

Vehicle Control

(DMSO)
- 450 25 0

BL6 20 315 20 30

BL6 50 180 15 60

BL6 100 90 10 80

Experimental Protocols
HUVEC Tube Formation Assay with Fumagillin B
Treatment
This protocol details the methodology for assessing the anti-angiogenic effects of Fumagillin B

using a HUVEC tube formation assay on a basement membrane matrix, such as Matrigel®.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (EGM-2)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA solution

Phosphate-Buffered Saline (PBS), sterile
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Basement Membrane Matrix (e.g., Matrigel®), growth factor reduced

Fumagillin B (or its analog, e.g., TNP-470)

Dimethyl Sulfoxide (DMSO)

24-well tissue culture plates

Pipettes and sterile tips

Incubator (37°C, 5% CO2)

Inverted microscope with a camera

Image analysis software (e.g., ImageJ with Angiogenesis Analyzer plugin)

Procedure:

Cell Culture: Culture HUVECs in EGM-2 supplemented with FBS and penicillin-streptomycin

in a T-75 flask at 37°C and 5% CO2. Cells should be used between passages 3 and 6.

Preparation of Basement Membrane Matrix Plates:

Thaw the basement membrane matrix overnight at 4°C.

Using pre-chilled pipette tips, add 250-300 µL of the matrix to each well of a pre-chilled 24-

well plate.

Ensure the entire surface of the well is evenly coated.

Incubate the plate at 37°C for 30-60 minutes to allow the matrix to solidify.

Preparation of Fumagillin B Solutions:

Prepare a stock solution of Fumagillin B in DMSO.

On the day of the experiment, prepare serial dilutions of Fumagillin B in EGM-2 to achieve

the desired final concentrations. A vehicle control containing the same concentration of

DMSO as the highest Fumagillin B concentration should also be prepared.
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Cell Seeding and Treatment:

Harvest HUVECs using Trypsin-EDTA when they reach 80-90% confluency.

Resuspend the cells in EGM-2 and perform a cell count.

Dilute the cell suspension to a final concentration of 1-2 x 10^5 cells/mL.

Add the desired volume of the Fumagillin B working solutions to the cell suspension to

achieve the final treatment concentrations.

Gently add 500 µL of the cell suspension containing the respective treatments to each well

of the solidified basement membrane matrix plate.

Incubation: Incubate the plate at 37°C and 5% CO2 for 6-18 hours. The optimal incubation

time should be determined empirically, as it can vary depending on the cell batch and matrix

lot.

Image Acquisition:

After the incubation period, visualize the tube formation using an inverted microscope.

Capture images from at least three to five random fields per well at 4x or 10x

magnification.

Data Analysis:

Quantify the extent of tube formation using image analysis software.

Commonly measured parameters include:

Total tube length: The sum of the lengths of all tubes in the field of view.

Number of branch points: The number of points where three or more tubes intersect.

Number of loops: The number of enclosed areas formed by the tubes.

Calculate the average and standard deviation for each treatment group.
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Express the results as a percentage of the vehicle control.

Mandatory Visualizations

Experimental Workflow for HUVEC Tube Formation Assay
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1. HUVEC Culture

2. Matrigel Plate Preparation

3. Fumagilin B Solution Preparation

4. Cell Seeding & Treatment

5. Incubation (6-18h)

6. Image Acquisition

7. Quantitative Data Analysis
(Tube Length, Branch Points, Loops)
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Caption: Workflow of the HUVEC tube formation assay with Fumagillin B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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